Cas no 65891-67-0 ( )

• Product name: &nbsp
• CAS No: 65891-67-0
• MF: C₂₀H₂₂N₂O
• MW: 306.40148
• CID: 962755
• PubChem ID: 325934

  Chemical and Physical Properties

Names and Identifiers

• 2,4-diphenyl-3,10-diazabicyclo[3.3.2]decan-9-one
• 2,4-diphenyl-3,9-diaza-bicyclo[3.3.2]decan-10-one
• 2,4-Diphenyl-3,9-diazabicyclo< 3.3.2> decan-10-on
• AC1L6XAV
• NSC295539
• NSC-295539
• 2,4-Diphenyl-3,9-diazabicyclo[3.3.2]decan-10-one
• DTXSID00315601
• 65891-67-0
• &nbsp;

• Inchi： InChI=1S/C20H22N2O/c23-20-16-12-7-13-17(21-20)19(15-10-5-2-6-11-15)22-18(16)14-8-3-1-4-9-14/h1-6,8-11,16-19,22H,7,12-13H2,(H,21,23)
• InChI Key： ALPLRDSJLSQQFI-UHFFFAOYSA-N
• SMILES： C1CC2C(NC(C(C1)NC2=O)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 306.17336
• Monoisotopic Mass: 306.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 4.01470